Cas no 2229594-59-4 (1,1-difluoro-2-3-(trifluoromethyl)pyridin-4-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-3-(trifluoromethyl)pyridin-4-ylpropan-2-amine
• CAS No: 2229594-59-4
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 6602663
• PubChem ID: 165855031
• Update Time: 2025-08-05

1,1-difluoro-2-3-(trifluoromethyl)pyridin-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-3-(trifluoromethyl)pyridin-4-ylpropan-2-amine
• EN300-1953345
• 2229594-59-4
• 1,1-difluoro-2-[3-(trifluoromethyl)pyridin-4-yl]propan-2-amine

• Inchi： 1S/C9H9F5N2/c1-8(15,7(10)11)5-2-3-16-4-6(5)9(12,13)14/h2-4,7H,15H2,1H3
• InChI Key： QXTQGTCZVSSRSR-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CN=CC=1C(F)(F)F)N)F

Computed Properties

• Exact Mass: 240.06858911g/mol
• Monoisotopic Mass: 240.06858911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-2-3-(trifluoromethyl)pyridin-4-ylpropan-2-amine

1,1-difluoro-2-(3-(trifluoromethyl)pyridin-4-yl)propan-2-amine (CAS No 2229594-59-4)

The compound 1,1-difluoro-2-(3-(trifluoromethyl)pyridin-4-yl)propan-2-amine, identified by the CAS registry number 2229594-59-4, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated amines, which are widely recognized for their unique chemical properties and versatility in modern chemistry. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, making it accessible for research and development purposes across multiple disciplines.

Chemical Structure and Properties

The molecular structure of 1,1-difluoro-2-(3-(trifluoromethyl)pyridin-4-yl)propan-2-amine is characterized by a pyridine ring substituted with a trifluoromethyl group at position 3 and a propanamine moiety at position 4. The presence of two fluorine atoms on the propanamine group introduces unique electronic and steric effects, which significantly influence the compound's reactivity and stability. This structure makes it an ideal candidate for exploring applications in drug design, where fluorinated compounds are often sought after due to their enhanced bioavailability and metabolic stability.

Synthesis and Characterization

The synthesis of 1,1-difluoro-2-(3-(trifluoromethyl)pyridin-4-yl)propan-2-amino involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Recent studies have highlighted the use of palladium-catalyzed coupling reactions to construct the pyridine core, followed by selective fluorination techniques to introduce the difluoro group. Advanced characterization methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, have been employed to confirm the compound's purity and structural integrity.

Applications in Drug Discovery

One of the most promising areas of application for 1,1-difluoro-2-(3-(trifluoromethyl)pyridin-4-ylium propanaminium chloride is in drug discovery. The compound's unique combination of electronic properties and stereochemistry makes it an attractive lead molecule for developing novel therapeutics. Recent research has focused on its potential as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. Preclinical studies have demonstrated encouraging results in terms of efficacy and safety profiles, paving the way for further exploration in clinical settings.

Environmental Impact and Safety Considerations

As with any chemical entity, understanding the environmental impact and safety profile of 1,1-difluoro... (CAS No 2229594...) is crucial. Recent studies have evaluated its biodegradability under various conditions, revealing that it exhibits moderate persistence in aquatic environments. However, its low toxicity profile suggests minimal risk to aquatic organisms at environmentally relevant concentrations. These findings underscore the importance of responsible handling and disposal practices to mitigate potential ecological risks.

Future Directions

The future outlook for 1,1-difluoro... (CAS No 22...) is bright, with ongoing research exploring its potential in advanced materials science and green chemistry applications. Innovations in catalytic processes are expected to enhance its scalability for large-scale production, while continued investigation into its pharmacokinetic properties will unlock new therapeutic opportunities. As the scientific community continues to unravel the full potential of this compound, it stands poised to make significant contributions to multiple fields.